Tert-butyl 3-propoxyazetidine-1-carboxylate
Overview
Description
Tert-butyl 3-propoxyazetidine-1-carboxylate (TBPA) is a synthetic organic compound with a wide range of applications. It is a versatile building block for synthetic organic chemistry, and has been used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and industrial chemicals. TBPA is also used in the development of new materials, such as polymers and nanomaterials. TBPA has been studied extensively for its biochemical and physiological effects, and has been used in a variety of laboratory experiments.
Scientific Research Applications
Synthesis and Bioactivity Studies
The synthesis of trifluoromethyl derivatives of canonical nucleosides using tert-butyl-hydroperoxide demonstrates the utility of tert-butyl derivatives in the functionalization of molecules for bioactivity studies. This methodology, exploiting the system CF3SO2Na/tert-ButOOH, yields regioselectively modified nucleosides, which are evaluated for cytotoxicity across different cell lines, indicating potential applications in drug development and chemical biology (Musumeci et al., 2013).
Asymmetric Synthesis of Amines
N-tert-Butanesulfinyl imines serve as versatile intermediates for the asymmetric synthesis of amines, highlighting the role of tert-butyl groups in facilitating enantioselective reactions. This approach enables the synthesis of various enantioenriched amines, including amino acids and amino alcohols, showcasing the importance of tert-butyl derivatives in asymmetric synthesis and chirality (Ellman et al., 2002).
Metal-Free Organic Transformations
The metal-free C3-alkoxycarbonylation of quinoxalin-2(1H)-ones with carbazates as ester sources, where tert-butyl carbazate was utilized, exemplifies the application of tert-butyl derivatives in facilitating novel organic transformations. This protocol offers a sustainable and efficient route to quinoxaline-3-carbonyl compounds, crucial in medicinal chemistry and material science (Xie et al., 2019).
Metabolic Engineering for Chemical Production
In the context of metabolic engineering, the conversion of carbon dioxide to 1-butanol in cyanobacteria through a modified pathway that involves tert-butyl derivatives reflects the integration of chemical synthesis principles in biotechnological applications. This research underscores the potential of tert-butyl derivatives in renewable chemical production, contributing to sustainable processes and energy solutions (Lan & Liao, 2011).
properties
IUPAC Name |
tert-butyl 3-propoxyazetidine-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H21NO3/c1-5-6-14-9-7-12(8-9)10(13)15-11(2,3)4/h9H,5-8H2,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PKVBPBBOFWPSTL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1CN(C1)C(=O)OC(C)(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H21NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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